Cas no 689259-31-2 (1,4-dihydro-1,6-dimethyl-Pyrido[2,3-b]pyrazin-3(2H)-one)

1,4-dihydro-1,6-dimethyl-Pyrido[2,3-b]pyrazin-3(2H)-one structure
689259-31-2 structure
Product Name:1,4-dihydro-1,6-dimethyl-Pyrido[2,3-b]pyrazin-3(2H)-one
CAS No:689259-31-2
MF:C9H11N3O
MW:177.203141450882
CID:972647
PubChem ID:21934524
Update Time:2025-04-19

1,4-dihydro-1,6-dimethyl-Pyrido[2,3-b]pyrazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 1,4-dihydro-1,6-dimethyl-Pyrido[2,3-b]pyrazin-3(2H)-one
    • 1,6-DIMETHYL-1,4-DIHYDROPYRIDO[2,3-B]PYRAZIN-3(2H)-ONE
    • 1,6-dimethyl-2,4-dihydropyrido[2,3-b]pyrazin-3-one
    • Pyrido[2,3-b]pyrazin-3(2H)-one, 1,4-dihydro-1,6-dimethyl- (9CI)
    • 1,6-dimethyl-1,4-dihydropyrido[2,3-b]pyrazin-3-(2H)-one
    • AG-G-67126
    • CTK5C8685
    • SureCN5847527
    • FT-0734826
    • ULIRNLABVGLNEB-UHFFFAOYSA-N
    • 689259-31-2
    • 1,6-Dimethyl-1,2-dihydropyrido[2,3-b]pyrazin-3(4H)-one
    • SCHEMBL5847527
    • DTXSID50620313
    • DA-30229
    • Inchi: 1S/C9H11N3O/c1-6-3-4-7-9(10-6)11-8(13)5-12(7)2/h3-4H,5H2,1-2H3,(H,10,11,13)
    • InChI Key: ULIRNLABVGLNEB-UHFFFAOYSA-N
    • SMILES: O=C1CN(C)C2=CC=C(C)N=C2N1

Computed Properties

  • Exact Mass: 177.09033
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.23
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